molecular formula C8H6Cl2N4O B6228918 2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine CAS No. 1875059-45-2

2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine

Cat. No. B6228918
CAS RN: 1875059-45-2
M. Wt: 245.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine” is a chemical compound that belongs to the group of medicines called 'tyrosine kinase inhibitors’ . It is expected to work by blocking the activity of tyrosine kinases found in receptors (targets) called ‘KIT’ and PDGFRα .


Synthesis Analysis

The synthesis of this compound involves a double cross-coupling reaction with 2- (tributylstannyl)pyridine, followed by aldol condensation . This reaction yields 4-arylvinyl-2,6-di (pyridin-2-yl)pyrimidines . It also reacts with 1 H,1 H,2 H,2 H -perfluorodecanethiol during fluorous synthesis of disubstituted pyrimidines .


Chemical Reactions Analysis

The compound undergoes double cross-coupling reaction with 2- (tributylstannyl)pyridine, followed by aldol condensation to yield 4-arylvinyl-2,6-di (pyridin-2-yl)pyrimidines . It also reacts with 1 H,1 H,2 H,2 H -perfluorodecanethiol during fluorous synthesis of disubstituted pyrimidines .

Mechanism of Action

The compound is expected to work by blocking the activity of tyrosine kinases found in receptors (targets) called ‘KIT’ and PDGFRα . This mechanism of action is common among tyrosine kinase inhibitors .

Safety and Hazards

The compound is classified as hazardous, with hazard statements H301-H311-H331 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .

Future Directions

The compound has potential applications in the development of new drugs, particularly as a tyrosine kinase inhibitor . Future research could focus on enhancing its potency and selectivity, as well as investigating its efficacy in clinical trials .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine involves the reaction of 2,4-dichloro-6-hydroxypyrimidine with 1-methyl-1H-pyrazole-4-carbaldehyde in the presence of a base to form the intermediate 2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine-5-carbaldehyde, which is then reduced to the final product using a reducing agent such as sodium borohydride or lithium aluminum hydride.", "Starting Materials": [ "2,4-dichloro-6-hydroxypyrimidine", "1-methyl-1H-pyrazole-4-carbaldehyde", "Base (e.g. sodium hydroxide, potassium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2,4-dichloro-6-hydroxypyrimidine and 1-methyl-1H-pyrazole-4-carbaldehyde in a suitable solvent such as ethanol or methanol.", "Step 2: Add a base such as sodium hydroxide or potassium hydroxide to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter the reaction mixture to remove any solids and concentrate the filtrate under reduced pressure.", "Step 4: Dissolve the resulting intermediate 2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine-5-carbaldehyde in a suitable solvent such as ethanol or methanol.", "Step 5: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture and stir at room temperature for several hours.", "Step 6: Quench the reaction by adding water and acidify the mixture with a suitable acid such as hydrochloric acid.", "Step 7: Extract the product with a suitable organic solvent such as ethyl acetate or dichloromethane.", "Step 8: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the final product 2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine." ] }

CAS RN

1875059-45-2

Product Name

2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine

Molecular Formula

C8H6Cl2N4O

Molecular Weight

245.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.